Cas no 481704-21-6 ((S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride)

(S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride is a chiral proline derivative widely used in peptide synthesis and pharmaceutical research. Its key advantages include high stereochemical purity, which ensures precise control in asymmetric synthesis, and its role as a building block for bioactive compounds. The methyl ester moiety enhances solubility and reactivity, facilitating efficient coupling in solid-phase peptide synthesis. The hydrochloride salt form improves stability and handling. This compound is particularly valuable in the development of peptidomimetics and constrained peptides due to its rigid pyrrolidine ring structure. Its consistent quality and reliable performance make it a preferred choice for researchers in medicinal chemistry and biochemistry.

(S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride structure

481704-21-6 structure

Product Name:(S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride

CAS No:481704-21-6

MF:C₆H₁₂ClNO₃

MW:181.617381095886

MDL:MFCD00135747

CID:93485

PubChem ID:44118802

Update Time:2025-06-07

(S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride
- trans-4-Hydroxy-L-proline methyl ester
- 4-HYDROXY-L-PROLINE METHYL ESTER HCl
- H-HYP-OME HCL
- H-L-HYP-OME HCL
- HYDROXYPROLINE-OME HCL
- L-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE
- L-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
- L-4-TRANS-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE
- L-4-TRANS-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
- L-TRANS-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
- Methyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
- (2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
- (2R,4S)-Methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
- (2S,4R)-2-CARBOMETHOXY-4-HYDROXYPYRROLIDINE HYDROCHLORIDE
- (4S)-4-hydroxy-D-Proline methyl ester hydrochloride
- 1-hydroxy-2-oxopentane
- 1-Hydroxy-2-pentanone
- 1-Hydroxy-pentan-2-on
- 1-hydroxy-pentan-2-one
- 2-Pentanone,1-hydroxy
- 4S-hydroxy-1-pyrrolidine-2R-carboxylic acid methyl ester hydrochloride salt
- Hydroxymethyl-propyl-keton
- l-hydroxy-2-oxopentane
- L-hydroxyproline methyl ester hydrochloride
- Methyl (2R,4S)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
- (2R,4S)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
- AC-32546
- 4-(S)-hydroxypyrrolidine-2-(R)-carboxylic acid methyl ester hydrochloride
- 481704-21-6
- (2R,4S)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester, hydrochloride
- AM20100197
- HY-W006629
- MFCD00135747
- (2R,4S)-Methyl4-hydroxypyrrolidine-2-carboxylatehydrochloride
- methyl (2R,4S)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
- (4S)-4-Hydroxy-D-proline methyl ester, HCl
- tans-4-Hydroxy-D-proline methyl ester (hydrochloride)
- D-Proline,4-hydroxy-,methyl ester,hydrochloride(1:1),(4S)-
- KLGSHNXEUZOKHH-UYXJWNHNSA-N
- D-Proline, 4-hydroxy-, methyl ester, hydrochloride, (4S)-
- DS-17379
- (4S)-4-Hydroxy-D-Proline methyl ester HCl
- SCHEMBL3862327
- (2R,4S)-Methyl 4-hydroxypyrrolidine-2-carboxylate HCl
- EN300-267476
- CS-W006629
- AKOS016843177
- MDL： MFCD00135747
- Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+;/m0./s1
- InChI Key： KLGSHNXEUZOKHH-UYXJWNHNSA-N
- SMILES： Cl.O[C@@H]1CN[C@@H](C(=O)OC)C1

Computed Properties

Exact Mass: 181.05100
Monoisotopic Mass: 181.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6A^2

Experimental Properties

PSA: 58.56000
LogP: 0.01300

(S)-4-Hydroxy-D-proline Methyl Ester Hydrochloride Pricemore >>

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